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Compound of Interest

Compound Name: Triethyl orthobenzoate

Cat. No.: B167694 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of triethyl orthobenzoate, focusing on procedural steps and regulatory

considerations.

Immediate Safety and Disposal Recommendations
The primary and recommended method for the disposal of triethyl orthobenzoate is to treat it

as hazardous chemical waste. It should be collected in a designated, properly labeled, and

sealed container for removal by a licensed chemical waste disposal service. This approach

guarantees compliance with federal, state, and local regulations.

Key Disposal Don'ts:

Do NOT dispose of triethyl orthobenzoate down the drain.

Do NOT mix triethyl orthobenzoate with other waste streams unless compatibility is

confirmed. It is incompatible with strong oxidizing agents and strong acids.[1][2]

Do NOT attempt to evaporate the chemical in a fume hood as a means of disposal.

For spills, absorb the material with an inert absorbent such as sand, silica gel, or vermiculite.[1]

[2] The contaminated absorbent should then be collected in a sealed container and disposed of
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as hazardous waste.

Chemical Characteristics and Hazard Profile
Understanding the properties of triethyl orthobenzoate is crucial for its safe handling and

disposal.

Property Value

Molecular Formula C₁₃H₂₀O₃

Molecular Weight 224.30 g/mol

Appearance Colorless liquid

Boiling Point 239-241 °C

Density 0.991 g/mL at 25 °C

Flash Point 97 °C (closed cup)

Solubility
Decomposes in contact with water (hydrolysis).

[2][3]

Triethyl orthobenzoate is classified as a combustible liquid and can cause skin and serious

eye irritation. It may also cause respiratory irritation.[2]

In-Lab Neutralization via Hydrolysis: A Chemical
Overview
While not a substitute for professional waste disposal, understanding the chemical reactivity of

triethyl orthobenzoate can inform handling procedures. Triethyl orthobenzoate is an

orthoester and is susceptible to hydrolysis, especially under acidic conditions.[3] This reaction

breaks down the compound into less reactive substances.

Experimental Protocol for Hydrolysis (for informational purposes):

The hydrolysis of triethyl orthobenzoate in the presence of mild aqueous acid yields ethyl

benzoate and ethanol.[3]
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Reaction: C₆H₅C(OCH₂CH₃)₃ + H₂O --(H⁺)--> C₆H₅COOCH₂CH₃ + 2 CH₃CH₂OH (Triethyl
orthobenzoate + Water --(Acid Catalyst)--> Ethyl Benzoate + Ethanol)

Important Considerations:

This information is for understanding the chemical's reactivity and is not a recommended

protocol for routine disposal.

The resulting mixture of ethyl benzoate and ethanol must still be treated as chemical waste

and disposed of according to institutional and regulatory guidelines.

The reaction may be exothermic, and appropriate safety precautions (fume hood, personal

protective equipment) must be used.

Disposal Decision Workflow
The following diagram outlines the logical steps for the proper disposal of triethyl
orthobenzoate in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b167694?utm_src=pdf-body
https://www.benchchem.com/product/b167694?utm_src=pdf-body
https://www.benchchem.com/product/b167694?utm_src=pdf-body
https://www.benchchem.com/product/b167694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Triethyl Orthobenzoate Waste Generated

Is the container empty?

Rinse with a small amount
of a compatible solvent

(e.g., ethanol).

Yes

Collect in a designated,
labeled, and sealed

hazardous waste container.

No

Collect rinsate as
hazardous waste.

Deface label and dispose of
empty container according to

institutional guidelines.

Store in a cool, dry, and
well-ventilated area away

from incompatible materials.

Arrange for pickup by
licensed chemical waste

disposal service.

Click to download full resolution via product page

Caption: Decision workflow for the disposal of triethyl orthobenzoate.

Disclaimer: This information is intended as a guide and does not supersede the requirements

of your institution's Environmental Health and Safety (EHS) department or local, state, and

federal regulations. Always consult your institution's specific waste disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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